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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-

(trifluoromethyl)benzene

Cat. No.: B1295031 Get Quote

An In-depth Technical Guide to the Safe Handling and Application of 2-(Trifluoromethyl)benzyl

bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and synthetic

applications of 2-(Trifluoromethyl)benzyl bromide. The content is intended to support laboratory

research and drug development activities by providing detailed protocols and safety

procedures.

Chemical and Physical Properties
2-(Trifluoromethyl)benzyl bromide is a versatile reagent in organic synthesis, primarily utilized

for the introduction of the 2-(trifluoromethyl)benzyl moiety. Its physical and chemical properties

are summarized below.
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Property Value Reference

CAS Number 395-44-8

Molecular Formula C₈H₆BrF₃

Molecular Weight 239.03 g/mol

Appearance Colorless to yellow liquid [1]

Density 1.571 g/mL at 25 °C

Boiling Point 72 °C at 7.5 mmHg

Refractive Index n20/D 1.494

Flash Point 83 °C (181.4 °F) - closed cup

Solubility

Slightly soluble in water.

Soluble in many organic

solvents.

[2]

Synonyms

α-Bromo-α',α',α'-trifluoro-o-

xylene, 2-

(Bromomethyl)benzotrifluoride

Safety and Handling Precautions
2-(Trifluoromethyl)benzyl bromide is a corrosive and lachrymatory substance that requires strict

safety measures during handling.

Hazard Identification and Classification
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Hazard Class GHS Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage.

Serious Eye

Damage/Irritation
Category 1 Danger

H318: Causes serious

eye damage.

Corrosive to Metals Category 1 Warning
H290: May be

corrosive to metals.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling this compound.

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat. Protective work clothing.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If inhalation risk is high,

use a NIOSH/MSHA-approved respirator.[3]

Handling and Storage
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Procedure Recommendation

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood.[3] Avoid contact with skin,

eyes, and clothing. Do not breathe mist or

vapors. Use non-sparking tools and ground

equipment to prevent static discharge.[3]

Storage

Store in a cool, dry, and well-ventilated place

away from incompatible materials such as

strong oxidizing agents and bases.[3] Keep the

container tightly closed in a corrosive-resistant

container with a resistant inner liner. Store

locked up.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Immediately call a

poison center or doctor.

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with water or shower.

Immediately call a poison center or doctor.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.

Ingestion
Rinse mouth. Do NOT induce vomiting.

Immediately call a poison center or doctor.

Experimental Protocols
2-(Trifluoromethyl)benzyl bromide is a valuable reagent for the alkylation of various

nucleophiles, including amines, alcohols, and heterocycles.
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Synthesis of 2-(Trifluoromethyl)benzyl bromide
A common method for the preparation of 2-(Trifluoromethyl)benzyl bromide involves the

bromination of 2-(trifluoromethyl)benzyl alcohol.

Materials:

2-(Trifluoromethyl)benzyl alcohol

Phosphorus tribromide (PBr₃)

Absolute toluene

Dichloromethane (CH₂Cl₂)

Water

Potassium hydrogen carbonate (KHCO₃)

Saturated sodium chloride (NaCl) solution

Sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 14 g of 2-(trifluoromethyl)benzyl alcohol in 80 ml of absolute toluene in a round-

bottom flask.

Prepare a solution of 30 ml of phosphorus tribromide in 60 ml of absolute toluene.

Add the phosphorus tribromide solution dropwise to the alcohol solution while maintaining

the temperature between 20-30 °C.

Stir the reaction mixture at room temperature for 2 hours.

Remove the toluene by distillation under reduced pressure.

Dissolve the residue in dichloromethane and wash with water.
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Adjust the pH of the aqueous layer to 8.0 with potassium hydrogen carbonate.

Separate the organic layer and extract the aqueous layer three times with dichloromethane.

Combine the organic layers and wash twice with water and once with a saturated sodium

chloride solution.

Dry the organic layer over sodium sulfate, filter, and evaporate the solvent under reduced

pressure to obtain 2-(Trifluoromethyl)benzyl bromide as the residue.

N-Alkylation of Indole with 2-(Trifluoromethyl)benzyl
bromide
This protocol describes a general procedure for the N-alkylation of an indole derivative, a

common reaction in medicinal chemistry.

Materials:

2-(Trifluoromethyl)indole

Sodium hydride (NaH)

2-(Trifluoromethyl)benzyl bromide

Dry N,N-Dimethylformamide (DMF)

Ethyl acetate

Saturated ammonium chloride (NH₄Cl) solution

Brine

Magnesium sulfate (MgSO₄)

Procedure:

To a solution of 2-(trifluoromethyl)indole (1.0 equivalent) in dry DMF at 0 °C, add sodium

hydride (1.2 equivalents) portion-wise.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the mixture at 0 °C for 30 minutes.

Add a solution of 2-(trifluoromethyl)benzyl bromide (1.2 equivalents) in dry DMF.

Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the mixture with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with water and brine.

Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

N-benzylated indole.

Applications in Research and Drug Development
The 2-(trifluoromethyl)benzyl group is of significant interest in medicinal chemistry and

agrochemical research due to the unique properties conferred by the trifluoromethyl (CF₃)

group.[4]

Medicinal Chemistry: The CF₃ group is a common bioisostere for other functional groups and

can enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological

targets.[5] The introduction of the 2-(trifluoromethyl)benzyl moiety can thus be a key step in

the synthesis of novel drug candidates.[5]

Agrochemicals: In agrochemical synthesis, the trifluoromethyl group can increase the

efficacy and stability of pesticides and herbicides.[4] 2-(Trifluoromethyl)benzyl bromide

serves as a versatile building block for creating more potent and environmentally stable

agrochemicals.[4]

Organic Synthesis: As a reactive benzylating agent, it is used in a variety of nucleophilic

substitution reactions to introduce the 2-(trifluoromethyl)benzyl group into diverse molecular

scaffolds.[5]
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Visualizations
Safe Handling Workflow
The following diagram illustrates the general workflow for safely handling 2-

(Trifluoromethyl)benzyl bromide in a laboratory setting.
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Storage

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 2-(Trifluoromethyl)benzyl bromide.

N-Alkylation Reaction Pathway
The diagram below outlines the logical steps in the N-alkylation of an indole using 2-

(Trifluoromethyl)benzyl bromide.
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Indole Derivative
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Caption: The reaction pathway for the N-alkylation of an indole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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